Cas no 5859-39-2 (Butanedioic acid, (2-phenylethyl)-, didecyl ester)

Butanedioic acid, (2-phenylethyl)-, didecyl ester structure
5859-39-2 structure
Product Name:Butanedioic acid, (2-phenylethyl)-, didecyl ester
CAS No:5859-39-2
MF:C32H54O4
MW:502.768770694733
CID:341546
PubChem ID:71443448
Update Time:2025-04-19

Butanedioic acid, (2-phenylethyl)-, didecyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, (2-phenylethyl)-, didecyl ester
    • didecyl 2-(2-phenylethyl)butanedioate
    • DTXSID50852273
    • 5859-39-2
    • Inchi: 1S/C32H54O4/c1-3-5-7-9-11-13-15-20-26-35-31(33)28-30(25-24-29-22-18-17-19-23-29)32(34)36-27-21-16-14-12-10-8-6-4-2/h17-19,22-23,30H,3-16,20-21,24-28H2,1-2H3
    • InChI Key: FTSHPERYWZKPGZ-UHFFFAOYSA-N
    • SMILES: O(C(C(CC(=O)OCCCCCCCCCC)CCC1C=CC=CC=1)=O)CCCCCCCCCC

Computed Properties

  • Exact Mass: 502.40242
  • Monoisotopic Mass: 502.40221020g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 26
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6

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